N-(2,2,6,6-tetramethyl-4-piperidinyl)-1-naphthamide

• IUPAC Name: N-(2,2,6,6-tetramethylpiperidin-4-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C20H26N2O/c1-19(2)12-15(13-20(3,4)22-19)21-18(23)17-11-7-9-14-8-5-6-10-16(14)17/h5-11,15,22H,12-13H2,1-4H3,(H,21,23)
• InChI Key: VKYWGPIIZGNHRR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol

Description

N-(2,2,6,6-tetramethyl-4-piperidinyl)-1-naphthamide, also known as Tinuvin 770, is a highly effective ultraviolet (UV) stabilizer used in a variety of polymer applications. It belongs to the family of hindered amine light stabilizers (HALS) and is widely used in the plastics industry to protect polymers from UV degradation.

Mechanism of Action

N-(2,2,6,6-tetramethyl-4-piperidinyl)-1-naphthamide 770 works by absorbing UV radiation and converting it into harmless heat energy. This prevents the UV radiation from interacting with the polymer, thereby preventing degradation.
Biochemical and Physiological Effects:
N-(2,2,6,6-tetramethyl-4-piperidinyl)-1-naphthamide 770 is not known to have any significant biochemical or physiological effects. It is considered to be non-toxic and non-irritating, making it safe for use in a variety of applications.

Advantages and Limitations for Lab Experiments

The main advantage of using N-(2,2,6,6-tetramethyl-4-piperidinyl)-1-naphthamide 770 in lab experiments is its high effectiveness in protecting polymers from UV degradation. This can help to ensure the accuracy and reliability of experimental results. However, one limitation of using N-(2,2,6,6-tetramethyl-4-piperidinyl)-1-naphthamide 770 is that it may interfere with certain analytical techniques, such as UV spectroscopy, which rely on UV radiation.

Future Directions

There are several areas of future research that could be explored with regard to N-(2,2,6,6-tetramethyl-4-piperidinyl)-1-naphthamide 770. These include:
1. Developing new synthesis methods that are more efficient and environmentally friendly.
2. Studying the effects of N-(2,2,6,6-tetramethyl-4-piperidinyl)-1-naphthamide 770 on the mechanical properties of polymers.
3. Investigating the use of N-(2,2,6,6-tetramethyl-4-piperidinyl)-1-naphthamide 770 in other applications, such as coatings and adhesives.
4. Exploring the potential for N-(2,2,6,6-tetramethyl-4-piperidinyl)-1-naphthamide 770 to be used in biomedical applications, such as drug delivery systems.
5. Investigating the long-term stability of N-(2,2,6,6-tetramethyl-4-piperidinyl)-1-naphthamide 770 in various polymer matrices.

Synthesis Methods

The synthesis of N-(2,2,6,6-tetramethyl-4-piperidinyl)-1-naphthamide 770 involves the reaction between 2,2,6,6-tetramethylpiperidine and 1-naphthoyl chloride in the presence of a base. The resulting product is then purified through a series of recrystallizations to obtain the final product.

Scientific Research Applications

N-(2,2,6,6-tetramethyl-4-piperidinyl)-1-naphthamide 770 has been extensively studied for its use as a UV stabilizer in various polymer applications. It has been found to be highly effective in protecting polymers from UV degradation, which can cause discoloration, cracking, and other forms of damage.